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Compound of Interest

Compound Name: 3-Iodoquinolin-6-ol

CAS No.: 889660-68-8

Cat. No.: B3030346

Get Quote

Executive Summary & Chemical Profile[1]
3-Iodoquinolin-6-ol is a specialized halogenated heterocyclic intermediate often used in drug

discovery and scaffold synthesis.[1] Unlike common solvents, this compound presents a dual-

hazard profile: it possesses the environmental persistence of a halogenated aromatic and the

reactivity of a phenolic system.[1]

Improper disposal—specifically, mixing with non-halogenated waste streams or strong oxidizers

—can lead to regulatory violations (RCRA) and the release of toxic iodine vapors during

incineration. This guide establishes a self-validating workflow to ensure compliance and safety.

Chemical Identity Table

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3030346#bc-rfq
https://www.benchchem.com/product/b3030346/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-3-iodoquinolin-6-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

Chemical Name 3-Iodoquinolin-6-ol

CAS Number 889660-68-8

Molecular Formula C₉H₆INO

Molecular Weight 271.05 g/mol

Physical State Solid (Pale yellow to beige powder)

Key Sensitivities
Photosensitive (C-I bond cleavage), Acid/Base

Active (Amphoteric character)

Hazard Characterization (The "Why")
To handle this compound safely, one must understand the causality of its hazards.

Halogenated Burden: The Iodine atom at position 3 classifies this as a Halogenated Organic.

[1] Standard incineration of non-halogenated waste does not employ the necessary

scrubbers to capture acid gases (HI, I₂) generated by this compound. Result: It must be

segregated into halogen-specific waste streams.[1]

Phenolic Acidity: The hydroxyl group at position 6 is acidic.[1] If mixed with strong bases in a

waste container, it can form salts, potentially altering solubility and causing precipitation that

clogs waste lines.

Photolytic Instability: Aryl iodides are prone to homolytic cleavage under UV light, generating

free radicals and iodine gas (

).[1] Result: Waste containers must be opaque or amber.[1]

Pre-Disposal Stabilization Protocol
Before moving the material to waste accumulation areas, perform these stabilization steps.

This acts as a "Gatekeeper" phase to prevent downstream accidents.[1]

Quench Reactivity: If the compound is part of a reaction mixture containing active reagents

(e.g., boronic acids, lithium reagents), quench fully. Ensure pH is neutral (pH 6-8) to prevent
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exothermic acid-base reactions in the waste drum.[1]

Solvent Assessment: Determine the primary solvent.[1]

If dissolved in DCM/Chloroform: The entire mixture is Halogenated Solvent Waste.

If dissolved in Methanol/Acetone: The mixture is still Halogenated Waste because of the

solute (3-Iodoquinolin-6-ol).[1] Crucial Rule: "One drop of halogen makes the whole

barrel halogenated."[1]

Light Protection: Wrap clear waste bottles in aluminum foil if amber glass is unavailable.

Disposal Decision Logic
The following workflow dictates the physical disposal path. This system is designed to be self-

validating: you cannot proceed to the next step without confirming the state of the material.[1]

Workflow Diagram (DOT)
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Waste Generation:
3-Iodoquinolin-6-ol

Determine Physical State

Solid / Precipitate Solution / Mother Liquor

Solid Waste Bin:
[Halogenated Organics]

Double Bag

Check Solvent Base

Labeling Requirement:
'Contains Iodine Derivatives'

'Toxic/Irritant'

Solvent is Halogenated
(DCM, CHCl3)

Solvent is Non-Halogenated
(MeOH, Acetone, DMSO)

Liquid Waste Carboy:
[Halogenated Solvent Waste]

Contaminated by Solute

Click to download full resolution via product page

Caption: Decision tree for segregating 3-Iodoquinolin-6-ol waste. Note that liquid waste

defaults to "Halogenated" regardless of the solvent due to the solute's chemistry.[1]
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Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability:[1] Expired shelf stock, spill cleanup materials, contaminated gloves/weigh boats.

Primary Containment: Place the solid material in a clear polyethylene bag. Twist and tape the

neck.[1]

Secondary Containment: Place the primary bag into a secondary bag or a wide-mouth high-

density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste label.

Constituents: "Solid Waste contaminated with 3-Iodoquinolin-6-ol."[1]

Hazards: Check "Toxic" and "Irritant."[1]

Disposal Stream: Deposit in the Solid Hazardous Waste drum. Do not place in regular trash

or biohazard bins.

Scenario B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC effluent, mother liquors.

Container Selection: Use an HDPE or Amber Glass carboy.[1] Avoid metal containers (steel

cans) as phenolic iodides can corrode metal over time if moisture is present.[1]

Segregation: Pour into the Halogenated Solvent Waste stream.

Warning: Never pour this into the "Non-Halogenated" or "Aqueous" waste streams.[1] The

iodine content requires high-temperature incineration (>1100°C) with acid gas scrubbing,

which standard non-halogenated incinerators cannot provide.[1]

Rinsing: Triple-rinse the original vessel with a small volume of acetone or DCM.[1] Add these

rinsates to the same Halogenated waste carboy.
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Regulatory & Compliance Context
Understanding the regulatory framework ensures your lab passes EHS audits.[1]

RCRA Classification (USA): While 3-Iodoquinolin-6-ol is not explicitly "P-listed" or "U-listed"

by name, it is regulated under Process Knowledge.[1]

If dissolved in spent halogenated solvents (e.g., Methylene Chloride), it carries the F002

code [1].[2][3]

As a standalone toxic halogenated substance, it contributes to the waste stream requiring

treatment for Halogenated Organic Carbon (HOC).

European Waste Catalogue (EWC):

Classify under 07 01 03* (organic halogenated solvents, washing liquids and mother

liquors) [2].

Emergency Response (Spills)[1]
In the event of a benchtop spill of solid 3-Iodoquinolin-6-ol:

PPE: Wear nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is

recommended to avoid inhaling dust.[1]

Containment: Do not dry sweep (creates dust).[1] Cover the spill with a wet paper towel or

an oil-impregnated sweeping compound.[1]

Cleanup: Wipe up the material and place all wipes into a sealable bag.[1]

Decontamination: Wipe the surface with a dilute surfactant (soap and water).[1] Avoid

bleach, as oxidizers can react with the iodine moiety to release iodine gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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